Cas no 103904-74-1 (2-(14-hydroxypentadeca-7,9-dien-5-yl)benzoic Acid)

• Product Name: 2-(14-hydroxypentadeca-7,9-dien-5-yl)benzoic Acid
• CAS No: 103904-74-1
• Molecular Formula: C₂₂H₃₂O₃
• Molecular Weight: 344.48768
• CID: 1139563
• PubChem ID: 11824131

2-(14-hydroxypentadeca-7,9-dien-5-yl)benzoic Acid Properties

Names and Identifiers

• 2-(14-hydroxypentadeca-7,9-dien-5-yl)benzoic Acid
• CTK0I4337
• ACMC-20m6p4
• 6-(8(Z),11(Z)-pentadecadienyl)salicylic acid
• anacardic acid (C15:2)
• 2-[(7Z,9E)-14-hydroxypentadeca-7,9-dien-5-yl]benzoic Acid
• C15:2-anacardic acid
• 6-[8(Z),11(Z)-pentadecadienyl]salicylic acid
• 6-[8(Z),11(Z)-pentadecadienyl] salicylic acid
• 2-hydroxy-6-pentadeca-8c,11c-dienyl-benzoic acid
• 6-[8'(Z),11'(Z)-pentadecadienyl]salicylic acid
• CTK0I4337; ACMC-20m6p4; 6-(8(Z),11(Z)-pentadecadienyl)salicylic acid; anacardic acid (C15:2); 2-[(7Z,9E)-14-hydroxypentadeca-7,9-dien-5-yl]benzoic Acid; C15:2-anacardic acid; 6-[8(Z),11(Z)-pentadecadienyl]salicylic acid; 6-[8(Z),11(Z)-pentadecadienyl] salicylic acid; 2-hydroxy-6-pentadeca-8c,11c-dienyl-benzoic acid; 6-[8'(Z),11'(Z)-pentadecadienyl]salicylic acid;
• 103904-74-1
• ana-cardic acid
• Anacardic acid diene
• 2-Hydroxy-6-(8Z,11Z)-8,11-pentadecadien-1-yl-Benzoic acid
• 2-Hydroxy-6-8Z,11Z-pentadecadien-1-yl-benzoic acid
• SCHEMBL154719
• 2-Hydroxy-6-(8,11-pentadecadienyl)-(Z,Z)-Benzoic acid
• CHEMBL451725
• 2-hydroxy-6-[(8Z,11Z)-pentadeca-8,11-dien-1-yl]benzoic acid
• DTXSID10872876
• AKOS040735494
• Benzoic acid, 2-hydroxy-6-(8Z,11Z)-8,11-pentadecadien-1-yl-

• InChIKey： KAOMOVYHGLSFHQ-UTOQUPLUSA-N
• Inchi： InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(23)21(19)22(24)25/h4-5,7-8,15,17-18,23H,2-3,6,9-14,16H2,1H3,(H,24,25)/b5-4-,8-7-
• SMILES： CCCC=CCC=CCCCCCCCC1=C(C(=CC=C1)O)C(=O)O

Computed Properties

• Exact Mass: 344.23526
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 13
• Monoisotopic Mass: 344.23514488g/mol
• Heavy Atom Count: 25
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• Solubility: DMF：20mg/mL； DMSO：15mg/mL；乙醇：22mg/mL；乙醇:PBS(pH 7.2) (1:1): 0.5 mg/ml

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acids